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Compound of Interest

Compound Name: 1-Chloroadamantane

Cat. No.: B1585529

Application Notes and Protocols for 1-
Chloroadamantane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,
and use of 1-Chloroadamantane in a laboratory setting. The information is intended to guide
researchers, scientists, and drug development professionals in the proper management and
application of this compound.

Compound Information
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Property

Value

Reference

Chemical Name

1-Chloroadamantane

[1]2]

1-Adamantyl chloride,

Synonyms Tricyclo[3.3.1.13,7]decane, 1- [1][3]
chloro-

CAS Number 935-56-8 [11[2]

Molecular Formula C1oH1sCl [3]

Molecular Weight 170.68 g/mol [3]
White to light grey crystalline

Appearance . I Ty e [11[4]
solid

Melting Point 163 - 166 °C [2][5]
Poorly soluble in water.

Solubility Soluble in nonpolar organic [2][4]
solvents and hydrocarbons.

N Stable under normal storage
Stability [2]

and handling conditions.

Safety and Handling Protocols

1-Chloroadamantane is a chemical that requires careful handling to minimize risks. It is

classified as an irritant to the eyes, skin, and respiratory system.[1]

Personal Protective Equipment (PPE)

A comprehensive assessment of hazards should be conducted for each specific laboratory

procedure. The following PPE is recommended for handling 1-Chloroadamantane:
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PPE Specification Rationale
) Chemical safety goggles or a Protects against splashes and
Eye Protection i
face shield. dust.
) Chemical-resistant gloves Prevents skin contact and
Hand Protection o o
(e.qg., nitrile rubber). irritation.[6]

Protects against contamination

Body Protection Laboratory coat. )
of personal clothing.

Use in a well-ventilated area or o )
_ ] ] Minimizes respiratory tract
Respiratory Protection a fume hood to avoid o
) ) irritation.[1]
inhalation of dust.

Handling Procedures

e General Handling: Avoid contact with eyes, skin, and clothing.[7] Wash hands thoroughly
after handling.[7]

e Dispensing: When weighing and dispensing the solid, minimize the generation of dust.[7]
This should be done in a well-ventilated area or a chemical fume hood.

o Spills: In case of a spill, sweep up the solid material, avoiding dust generation, and place it in
a suitable container for disposal.[1] Ventilate the area and clean the spill site.

First Aid Measures
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[7]

Flush skin with plenty of soap and water for at

_ least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing and shoes. Seek medical attention if

irritation persists.[7]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[7]

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth and drink
Ingestion . .
2-4 cupfuls of milk or water. Seek medical

attention.[7]

Storage Protocols

Proper storage of 1-Chloroadamantane is crucial to maintain its stability and prevent
hazardous situations.

Storage Condition Recommendation Rationale
] Store in a tightly closed Prevents contamination and
Container ' _
container.[4] exposure to moisture.
) Store in a cool, dry, well- Maintains stability and
Location . .
ventilated area.[4] prevents degradation.
Store away from strong Avoids potentially violent

Incompatible Substances o )
oxidizing agents.[2] reactions.

Experimental Protocols and Applications
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1-Chloroadamantane is a key building block in organic synthesis and medicinal chemistry,
often used as a precursor for various adamantane derivatives.[2][8]

Synthesis of 1-Chloroadamantane from Adamantane

This protocol describes a method for the direct chlorination of adamantane.[9]

Materials:

Adamantane

tert-Butyl chloride

Aluminum chloride (AICI3)

Carbon tetrachloride (CCla4)

35% Hydrochloric acid (ice-cooled)

Calcium chloride (for drying)

Procedure:

» In a 250 ml reactor equipped with a mechanical stirrer, dropping funnel, and a reflux
condenser with a drying tube, place adamantane (0.05 mol) and the Lewis acid catalyst
(e.g., AlCls, 6.7 x 1073 mol) in a suitable solvent.[9]

o Add tert-butyl chloride (0.06 mol) dropwise through the dropping funnel while stirring
vigorously at ambient temperature.[9]

o Continue stirring for 4 hours.[9]

e Cool the reaction mixture in an ice-water bath.[9]

e Quench the reaction by adding 20 ml of ice-cooled 35% hydrochloric acid.[9]

o Separate the two phases. Extract the aqueous phase with carbon tetrachloride.[9]

o Combine the organic phases, wash with water, and dry over calcium chloride.[9]
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e Remove the solvent using a rotary evaporator to obtain the crude product.[9]

e Analyze the product, for example, by gas chromatography-mass spectrometry (GC-MS).[9]

SN1 Reaction of 1-Chloroadamantane

1-Chloroadamantane is a classic substrate for demonstrating SN1 reactions due to the
stability of the tertiary adamantyl carbocation.[7][10]

Materials:
e 1-Chloroadamantane
 Silver nitrate (AgNO3)
o Ethanol
Procedure:

o Prepare a solution of silver nitrate in ethanol. This will serve as the reagent to facilitate the
SN1 reaction.[10]

» In a separate test tube, dissolve a small amount of 1-Chloroadamantane in ethanol.
o Add the silver nitrate/ethanol solution to the 1-Chloroadamantane solution.

e The silver cation (Ag*) coordinates with the chlorine atom, promoting the departure of the
chloride leaving group to form a stable tertiary carbocation.[10]

» The chloride ion reacts with the silver ion to form a white precipitate of silver chloride (AgCl),
providing a visual confirmation of the reaction.[10]

e The ethanol acts as a nucleophile (solvolysis), attacking the carbocation to form an ether
product.[10]

Visualized Workflows
Safe Handling and Storage Workflow
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Workflow for Safe Handling and Storage of 1-Chloroadamantane
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Caption: Logical workflow for the safe handling and storage of 1-Chloroadamantane.
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Experimental Workflow: Synthesis of 1-
Chloroadamantane

Experimental Workflow for the Synthesis of 1-Chloroadamantane
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Caption: Step-by-step experimental workflow for synthesizing 1-Chloroadamantane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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